N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxamide

Specification

• Molecular Formula: C23H24N4O4S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: N-[4-(3-methylpiperidin-1-yl)sulfonylphenyl]-4-oxo-1-phenylpyridazine-3-carboxamide
• Standard InChI: InChI=1S/C23H24N4O4S/c1-17-6-5-14-26(16-17)32(30,31)20-11-9-18(10-12-20)24-23(29)22-21(28)13-15-27(25-22)19-7-3-2-4-8-19/h2-4,7-13,15,17H,5-6,14,16H2,1H3,(H,24,29)
• Standard InChI Key: SAKGQONQGATDLO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=NN(C=CC3=O)C4=CC=CC=C4

Introduction

Synthesis and Chemical Reactivity

The synthesis of similar dihydropyridazine compounds typically involves multi-step organic reactions. These steps may include deprotonation using bases like sodium hydride and amide bond formation with coupling agents such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide). The chemical reactivity of these compounds can be attributed to their functional groups, which allow for various modifications to enhance pharmacological properties.

Potential Biological Activities

Compounds with similar structural motifs have shown various biological activities, including potential applications in anti-inflammatory and anti-cancer therapies. The mechanism of action often involves interaction with specific biological targets such as enzymes or receptors, modulating their activity through allosteric or competitive inhibition mechanisms.

Comparison with Similar Compounds

Similar compounds, such as 1-(4-methylphenyl)-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide, have been studied for their pharmacological properties. These compounds share structural features that indicate potential interactions with biological targets, suggesting they could be valuable in medicinal chemistry.

Compound	CAS Number	Key Features
1-(3-methylphenyl)-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide	874354-14-0	Dihydropyridazine core with sulfonamide and amide groups.
1-(4-methylphenyl)-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide	Not specified	Similar structure with a different phenyl substitution.